Cas no 488843-25-0 (8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 488843-25-0
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 5815498
• Update Time: 2025-07-09

8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-((3-hydroxypropyl)thio)-3-methyl-7-(3-phenylpropyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-8-[(3-hydroxypropyl)thio]-3-methyl-7-(3-phenylpropyl)-
• 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C18H22N4O3S/c1-21-15-14(16(24)20-17(21)25)22(18(19-15)26-12-6-11-23)10-5-9-13-7-3-2-4-8-13/h2-4,7-8,23H,5-6,9-12H2,1H3,(H,20,24,25)
• InChI Key： UAYMOGKOJOAKAI-UHFFFAOYSA-N
• SMILES： N1(CCCC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCCCO

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.47±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 488843-25-0)

8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the purine derivatives class, which is well-known for its involvement in various biological processes and its therapeutic applications. The molecular structure of this compound features a purine core, which is flanked by several functional groups including a sulfanyl group, a hydroxypropyl chain, and a phenylpropyl side chain. These structural elements contribute to its complex reactivity and make it a promising candidate for further investigation in drug discovery.

The chemical formula of 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione can be represented as C₁₈H₂₅NO₄S. This molecular composition underscores its complexity and suggests that it may exhibit a range of interactions with biological targets. The presence of both polar and non-polar regions in its structure makes it an interesting subject for studying its solubility, permeability, and metabolic stability—key factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in understanding how 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione interacts with enzymes and receptors. For instance, preliminary simulations suggest that the sulfanyl group and the hydroxypropyl chain may facilitate binding to specific protein targets, potentially modulating cellular pathways involved in inflammation or metabolism.

The synthesis of this compound represents a significant challenge due to the complexity of its structure. However, modern synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with catalytic processes have been employed to introduce the necessary functional groups while maintaining the integrity of the purine core. These synthetic strategies not only highlight the advancements in chemical manufacturing but also open up new avenues for producing derivatives with tailored properties.

In the realm of medicinal chemistry, the exploration of purine derivatives has been extensive due to their resemblance to adenosine and guanosine—key nucleoside components in cellular communication. The unique modifications present in 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggest that it may exhibit distinct pharmacological effects compared to classical purines. This has prompted researchers to investigate its potential as an antagonist or agonist for various therapeutic targets.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. Enzymes such as kinases and phosphodiesterases are critical regulators of many cellular processes, and inhibitors or activators of these enzymes have broad therapeutic implications. The structural features of 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, particularly the methyl group at position 3 and the phenylpropyl side chain, may enable selective binding to specific enzyme domains. Such selectivity is crucial for minimizing side effects associated with drug therapy.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is associated with numerous diseases, including cardiovascular disorders and autoimmune conditions. Purine derivatives have shown promise in reducing inflammatory responses by interacting with adenosine receptors or inhibiting pro-inflammatory cytokines. The presence of both hydrophilic (hydroxypropyl) and lipophilic (phenylpropyl) regions in 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests that it could be designed to penetrate cell membranes effectively while maintaining solubility in aqueous environments—a desirable property for many therapeutic agents.

Evaluation of this compound's pharmacokinetic profile is essential before proceeding to clinical trials. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) need to be thoroughly assessed using both in vitro and in vivo models. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to analyze the compound's stability and degradation pathways. Additionally, preclinical toxicity studies help determine safe dosage ranges and potential adverse effects.

The growing interest in personalized medicine has also influenced the development of novel compounds like 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. By leveraging genomics and proteomics data， researchers can identify specific genetic markers or protein expressions that correlate with disease susceptibility or response to therapy. This information can guide the design of drugs that are more precisely tailored to individual patients' needs， thereby enhancing treatment efficacy.

Future research directions may include exploring synthetic analogs of this compound， which could offer improved pharmacological properties or reduced toxicity without compromising efficacy. Additionally， investigating its role in combination therapies—where multiple drugs are used synergistically—could provide new insights into managing complex diseases effectively.

In conclusion， 8-(3-hydroxypropyl)sulfanyl-3-methyl-7-(3 phen yl prop yl ) - 2 , 32 , 62 , 72 - tetra hy dro - 1 H - pur ine - 22 ,62 - dione (CAS No. 48884325 0) represents a fascinating example of how structural complexity can translate into diverse biological activities。 Its unique combination of functional groups makes it a valuable tool for studying enzyme interactions、inflammatory pathways，and other critical cellular processes。 As research continues， this compound holds promise not only as a potential therapeutic agent but also as a scaffold for developing next-generation drugs tailored to individual patient needs。